Cas no 953408-88-3 (4-Methyl-2-pyrid-4-yl-1,3-thiazole-5-carbonyl Chloride Hydrochloride)

• Product Name: 4-Methyl-2-pyrid-4-yl-1,3-thiazole-5-carbonyl Chloride Hydrochloride
• CAS No: 953408-88-3
• MF: C₁₀H₈Cl₂N₂OS
• MW: 275.154318809509
• CID: 802624
• PubChem ID: 24229588
• Update Time: 2025-05-19

4-Methyl-2-pyrid-4-yl-1,3-thiazole-5-carbonyl Chloride Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarbonylchloride, 4-methyl-2-(4-pyridinyl)-, hydrochloride (1:1)
• 4-methyl-2-pyridin-4-yl-1,3-thiazole-5-carbonyl chloride,hydrochloride
• 4-Methyl-2-pyrid-4-yl-1,3-thiazole-5-carbonyl chloride hydrochloride
• FT-0764063
• starbld0004983
• 4-methyl-2-pyridin-4-yl-1,3-thiazole-5-carbonyl chloride;hydrochloride
• 4-Methyl-2-(pyridin-4-yl)-1,3-thiazole-5-carbonyl chloride--hydrogen chloride (1/1)
• 4-Methyl-2-pyrid-4-yl-1,3-thiazole-5-carbonyl chloride hydrochloride,90%
• 953408-88-3
• DTXSID60640300
• 4-Methyl-2-(pyridin-4-yl)thiazole-5-carbonyl chloride hydrochloride
• DB-080215
• 4-Methyl-2-pyrid-4-yl-1,3-thiazole-5-carbonyl Chloride Hydrochloride

• Inchi： 1S/C10H7ClN2OS.ClH/c1-6-8(9(11)14)15-10(13-6)7-2-4-12-5-3-7;/h2-5H,1H3;1H
• InChI Key： XERFFSPGBNKEDT-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C)N=C(C2C=CN=CC=2)S1)=O.Cl

Computed Properties

• Exact Mass: 273.97300
• Monoisotopic Mass: 273.9734394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.09000
• LogP: 3.69450

Additional information on 4-Methyl-2-pyrid-4-yl-1,3-thiazole-5-carbonyl Chloride Hydrochloride

4-Methyl-2-pyrid-4-yl-1,3-thiazole-5-carbonyl Chloride Hydrochloride: A Comprehensive Overview

4-Methyl-2-pyrid-4-yl-1,3-thiazole-5-carbonyl Chloride Hydrochloride, also known by its CAS number 953408-88-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The structure of this compound is characterized by a thiazole ring substituted with a methyl group, a pyridine ring, and a carbonyl chloride group, making it a versatile building block for various chemical reactions.

The synthesis of 4-Methyl-2-pyrid-4-yl-1,3-thiazole-5-carbonyl Chloride Hydrochloride involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the reaction conditions to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. These advancements have not only streamlined the production process but also opened new avenues for exploring its potential applications.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The thiazole moiety is known for its ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against several disease-related enzymes, making it a valuable tool in the development of novel therapeutic agents.

In addition to its role in drug discovery, 4-Methyl-2-pyrid-4-yl-1,3-thiazole-5-carbonyl Chloride Hydrochloride has shown potential in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and sensors. Recent studies have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which could be exploited for creating high-performance electronic devices.

The structural versatility of this compound also makes it an attractive candidate for click chemistry applications. Its reactivity under mild conditions enables efficient coupling reactions with other functional groups, facilitating the construction of complex molecules with precision. This has been particularly useful in combinatorial chemistry approaches, where libraries of compounds are synthesized for high-throughput screening.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of 4-Methyl-2-pyrid-4-yl-1,3-thiazole-based compounds. Recent research has focused on identifying microbial communities capable of metabolizing these compounds under various environmental conditions. Such studies are crucial for assessing their ecological impact and ensuring sustainable practices in their production and use.

In conclusion, 4-Methyl-2-pyridinyl thiazole carbonyl chloride hydrochloride represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and application development, position it as a key player in both academic research and industrial innovation.